Cas no 109029-03-0 (2H-Benzofuro[2,3-h]-1-benzopyran-2-one,8,9,10,11-tetrahydro-4,6-dimethyl-)

• Product name: 2H-Benzofuro[2,3-h]-1-benzopyran-2-one,8,9,10,11-tetrahydro-4,6-dimethyl-
• CAS No: 109029-03-0
• MF: C₁₇H₁₆O₃
• MW: 268.30714
• CID: 175197
• PubChem ID: 130993

2H-Benzofuro[2,3-h]-1-benzopyran-2-one,8,9,10,11-tetrahydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzofuro[2,3-h]-1-benzopyran-2-one,8,9,10,11-tetrahydro-4,6-dimethyl-
• 4,6-dimethyl-8,9,10,11-tetrahydro-[1]benzofuro[2,3-h]chromen-2-one
• tetrahydrobenzo-4,6-dimethylangelicin
• 2H-Benzofuro(2,3-h)(1)benzopyran-2-one, 8,9,10,11-tetrahydro-4,6-dimethyl-
• 4,6-dimethyl-8,9,10,11-tetrahydro-2H-[1]benzofuro[2,3-h]chromen-2-one
• 8,9,10,11-Tetrahydro-4,6-dimethyl-2H-benzofuro(2,3-h)(1)benzopyran-2-one
• THBA
• DTXSID50148800
• 109029-03-0

• Inchi： InChI=1S/C17H16O3/c1-9-8-14(18)20-17-12(9)7-10(2)16-15(17)11-5-3-4-6-13(11)19-16/h7-8H,3-6H2,1-2H3
• InChI Key： PDLIOFGQZOFSJT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2=C(C3C4CCCCC=4OC=3C(=C2)C)O1

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.4

Experimental Properties

• Density: 1.247
• Boiling Point: 455.6°Cat760mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.626
• PSA: 39.44
• LogP: 4.03480